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As a Senior Application Scientist, it is not uncommon to encounter highly specialized reagents
that, while possessing immense potential, are not yet extensively documented in publicly
accessible literature. 5-(Bromomethyl)-2,4-dichloropyrimidine (CAS No. 1289387-92-3) is
one such compound. This technical guide has been structured to provide a comprehensive
overview of its known physicochemical properties, drawing from available supplier data and
theoretical knowledge of its chemical structure. We will delve into its identity, predicted and
reported physical characteristics, and its anticipated reactivity, which makes it a molecule of
significant interest in medicinal chemistry and drug discovery. This guide aims to be a
foundational resource, acknowledging the current data limitations while providing a robust
framework for its application and further investigation.

Molecular Identity and Structural Elucidation

5-(Bromomethyl)-2,4-dichloropyrimidine is a halogenated pyrimidine derivative. Its structure
Is characterized by a pyrimidine ring substituted with two chlorine atoms at positions 2 and 4,
and a bromomethyl group at position 5. This arrangement of functional groups imparts a high
degree of reactivity and versatility as a synthetic intermediate.[1]
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Molecular Structure:

Chemical Structure of 5-(Bromomethyl)-2,4-dichloropyrimidine.

Physicochemical Properties

The available data on the physicochemical properties of 5-(Bromomethyl)-2,4-
dichloropyrimidine is summarized below. It is important to note that some of these values are
predicted and should be confirmed through experimental analysis.

Property Value Source
CAS Number 1289387-92-3 [1]12113]
Molecular Formula CsHsBrClIzN2 [1112]
Molecular Weight 241.90 g/mol [1][2]
Appearance Not specified

Boiling Point 304.1 £ 27.0 °C (Predicted) [1112]
Melting Point Not available [2]
Density 1.871 g/cm3 [1112]
Solubility Not available

Reactivity and Applications in Synthesis

The synthetic utility of 5-(Bromomethyl)-2,4-dichloropyrimidine stems from its multiple
reactive sites, which can be functionalized selectively.

¢ Nucleophilic Substitution at the Bromomethyl Group: The 5-(bromomethyl) group is
analogous in reactivity to a benzylic halide, making it highly susceptible to nucleophilic
substitution reactions.[1] This reactivity is due to the stabilization of the transition state by the
pyrimidine ring. It is anticipated that primary benzylic halides like this compound will
predominantly follow an Sn2 reaction pathway.[1]
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» Reactivity of the Dichloropyrimidine Core: The chlorine atoms at the C2 and C4 positions of
the pyrimidine ring are susceptible to nucleophilic aromatic substitution, a common strategy
for the functionalization of pyrimidine rings in medicinal chemistry.

o Redox Chemistry: The bromomethyl group can undergo both reduction and oxidation.[1]
Reduction can yield the corresponding 5-methyl-2,4-dichloropyrimidine, while controlled
oxidation can produce the 5-formyl or 5-carboxylic acid derivatives, offering further avenues
for synthetic diversification.[1]

o Applications in Drug Discovery: Pyrimidine scaffolds are integral to the development of novel
therapeutic agents, particularly kinase inhibitors.[1] The versatile reactivity of 5-
(Bromomethyl)-2,4-dichloropyrimidine makes it a valuable building block for creating
molecular libraries for biological screening.[1]

Experimental Protocols for Structural
Characterization

While specific spectral data for 5-(Bromomethyl)-2,4-dichloropyrimidine is not readily
available in the public domain, the following protocols outline the standard methodologies for its
structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a fundamental technique for determining the carbon-hydrogen framework
of a molecule.[1]

1H NMR Spectroscopy Protocol:

o Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable
deuterated solvent (e.g., CDCls, DMSO-ds) in an NMR tube.

» Data Acquisition: Acquire the *H NMR spectrum on a spectrometer (e.g., 400 or 500 MHz).
o Expected Spectral Features:

o Adistinct singlet for the two protons of the bromomethyl group (-CH2Br). The chemical
shift of this peak is expected to be in the region typical for benzylic protons, influenced by
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the electronegativity of the bromine atom and the electron-withdrawing nature of the
dichloropyrimidine ring.

o Asinglet for the proton at the C6 position of the pyrimidine ring.
13C NMR Spectroscopy Protocol:
o Sample Preparation: Use the same sample prepared for *H NMR spectroscopy.
» Data Acquisition: Acquire the 3C NMR spectrum.

o Expected Spectral Features: Distinct signals for each of the five carbon atoms in the
molecule. The chemical shifts will be influenced by the attached halogens and the nitrogen
atoms within the pyrimidine ring.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and elemental composition
of the compound.

Protocol:
o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer.

« lonization: Utilize a suitable ionization technique, such as Electron lonization (EI) or
Electrospray lonization (ESI).

o Data Analysis:

o The mass spectrum should display a molecular ion peak corresponding to the molecular
weight of 241.90 g/mol .

o Due to the isotopic abundance of bromine (°Br and 8!Br) and chlorine (3*Cl and 37Cl), the
molecular ion peak will appear as a characteristic isotopic cluster, which can be used to
confirm the elemental composition.

Safety and Handling
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5-(Bromomethyl)-2,4-dichloropyrimidine is classified with the hazard code C (Corrosive).[1]
As with all laboratory chemicals, it should be handled with appropriate personal protective
equipment (PPE) and in a well-ventilated area.

First-Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration and
consult a physician.

» Skin Contact: Wash off immediately with soap and plenty of water. Consult a physician.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.
Fire-Fighting Measures:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing
media.

o Wear a self-contained breathing apparatus if necessary.

Accidental Release Measures:

» Use personal protective equipment.

e Avoid dust formation and breathing vapors, mist, or gas.

o Ensure adequate ventilation and evacuate personnel to safe areas.

Conclusion

5-(Bromomethyl)-2,4-dichloropyrimidine is a highly reactive and versatile building block with
significant potential in pharmaceutical research and development. While comprehensive
experimental data on its physicochemical properties are not yet widely available, its structural
features suggest a rich and varied chemistry that can be exploited for the synthesis of complex
molecular architectures. This guide provides a foundational understanding of its properties and
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handling, serving as a valuable resource for researchers embarking on its use in novel
synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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